Cas no 56897-47-3 (5-Benzofuranol, 4-bromo-2-nitro-)

• Product Name: 5-Benzofuranol, 4-bromo-2-nitro-
• CAS No: 56897-47-3
• MF: C₈H₄BrNO₄
• MW: 258.025661468506
• CID: 347471
• PubChem ID: 71444460
• Update Time: 2025-04-19

5-Benzofuranol, 4-bromo-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranol, 4-bromo-2-nitro-
• 4-bromo-2-nitro-1-benzofuran-5-ol
• 4-Bromo-2-nitrobenzofuran-5-ol
• DTXSID40853234
• 56897-47-3

• Inchi： 1S/C8H4BrNO4/c9-8-4-3-7(10(12)13)14-6(4)2-1-5(8)11/h1-3,11H
• InChI Key： RXKNEJLHRAGCTQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=C([N+](=O)[O-])O2)O

Computed Properties

• Exact Mass: 256.93232
• Monoisotopic Mass: 256.93237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 76.51